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Compound of Interest

Compound Name: JH-1I-127

Cat. No.: B15583964

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with JH-II-127, a potent and selective LRRK2
inhibitor. The following procedures are designed to ensure the safe handling, storage, and
disposal of this compound in a laboratory setting.

Disclaimer: This information is compiled from publicly available data and general laboratory
safety standards. A specific Safety Data Sheet (SDS) for JH-II-127 was not found. It is
imperative that users conduct a thorough risk assessment for their specific use case and
consult their institution's safety office.

Personal Protective Equipment (PPE)

Given that JH-1I-127 is a potent bioactive compound, likely supplied as a powder, a
comprehensive PPE strategy is essential to minimize exposure.
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Protection Type Recommended Equipment  Purpose

Safety glasses with side- )
Protects against splashes and

Eye/Face Protection shields or chemical safety ) )
airborne particles.
goggles.
Chemical-resistant gloves Prevents direct skin contact

Skin Protection o )
(e.g., nitrile). Lab coat. with the compound.

Work in a well-ventilated area,
preferably under a chemical
fume hood. If weighing or
) ) handling the powder directly Minimizes the inhalation of
Respiratory Protection ]
where dust may be generated,  airborne powder.
a NIOSH-approved respirator
(e.g., N95 or higher) is

recommended.

Operational Plan: Safe Handling and Storage

Proper handling and storage are critical to maintaining the integrity of JH-11-127 and ensuring
laboratory safety.

Receiving and Inspection:
e Upon receipt, visually inspect the container for any damage or leaks.

 Verify that the product name and CAS number (1700693-08-8) on the label match the order.
[1]

Storage:

o Store the compound in a tightly sealed container.

 Recommended storage temperature is -20°C for long-term stability.[1][2][3]

» Stock solutions can be stored at -80°C for up to 2 years or -20°C for up to 1 year.[4]

Preparation of Solutions:
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e JH-II-127 is soluble in DMSO, with concentrations up to 100 mM reported.[1][2]

 All manipulations involving the solid compound should be performed in a chemical fume
hood to avoid inhalation.

o Use appropriate lab equipment (e.g., calibrated pipettes, sterile tubes) for preparing
solutions.

Disposal Plan

All waste containing JH-1I-127, including empty containers, contaminated PPE, and unused
solutions, should be treated as hazardous chemical waste.

o Solid Waste: Collect in a designated, sealed container clearly labeled as "Hazardous
Chemical Waste" and include the full chemical name.

o Liquid Waste: Collect in a sealed, compatible waste container. Do not mix with other
incompatible waste streams.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.
Contact your institution's environmental health and safety department for specific disposal
procedures.

Experimental Workflow for Handling JH-11-127

The following diagram outlines the standard workflow for safely handling JH-11-127 from receipt
to disposal.
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Weighing Solid Compound

:

Dissolving in Solvent (e.g., DMSO)

Experimental Use

Waste Disposal
- Segregate solid and liquid waste
- Label containers appropriately

Decontamination
- Clean work surfaces
- Wash hands thoroughly
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Caption: Workflow for Safe Handling of JH-II-127.
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Chemical and Physical Properties

A summary of key quantitative data for JH-11-127 is provided below for easy reference.

Property Value Source(s)
Molecular Weight 416.87 g/mol [1][2]
Molecular Formula C19H21CIN6O3 [1112]

CAS Number 1700693-08-8 [11[3]
Purity >98% (HPLC) [11[2]
Format Powder [3]
Solubility Soluble to 100 mM in DMSO [2]

Storage Store at -20°C [1112][3]

In Case of Exposure

In the event of accidental exposure, follow these first-aid measures immediately and seek
medical attention.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15583964?utm_src=pdf-body
https://www.tocris.com/products/jh-ii-127_6289
https://www.rndsystems.com/products/jh-ii-127_6289
https://www.tocris.com/products/jh-ii-127_6289
https://www.rndsystems.com/products/jh-ii-127_6289
https://www.tocris.com/products/jh-ii-127_6289
https://www.raybiotech.com/jh-ii-127-332-13407
https://www.tocris.com/products/jh-ii-127_6289
https://www.rndsystems.com/products/jh-ii-127_6289
https://www.raybiotech.com/jh-ii-127-332-13407
https://www.rndsystems.com/products/jh-ii-127_6289
https://www.tocris.com/products/jh-ii-127_6289
https://www.rndsystems.com/products/jh-ii-127_6289
https://www.raybiotech.com/jh-ii-127-332-13407
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids.

In case of contact, immediately wash skin with
Skin Contact soap and copious amounts of water. Remove

contaminated clothing and shoes.

If inhaled, remove to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen.

If swallowed, wash out mouth with water
Ingestion provided the person is conscious. Call a

physician.

This comprehensive guide is intended to be a valuable resource for the safe and effective use
of JH-1I-127 in a research environment. By adhering to these procedures, you can minimize
risks and ensure the integrity of your experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15583964+#personal-protective-equipment-for-
handling-jh-ii-127]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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